Cas no 1804483-53-1 (4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1804483-53-1
• MF: C₉H₇F₆NO₃
• MW: 291.147203683853
• CID: 4841992
• Update Time: 2025-10-29

4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C9H7F6NO3/c1-18-6-4(3-17)2-16-7(19-9(13,14)15)5(6)8(10,11)12/h2,17H,3H2,1H3
• InChI Key： UTQXTVIAMKTRIR-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CO)C=1OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 2.3
• Topological Polar Surface Area: 51.6

Additional information on 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol

4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804483-53-1): An Overview

4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804483-53-1) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a pyridine ring, methoxy, trifluoromethoxy, and trifluoromethyl groups, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol is particularly noteworthy. The presence of the pyridine ring, a common motif in many biologically active molecules, contributes to its stability and reactivity. The methoxy group enhances its lipophilicity, while the trifluoromethoxy and trifluoromethyl groups introduce fluorine atoms, which are known for their ability to modulate the electronic properties and metabolic stability of organic compounds.

Recent studies have highlighted the potential of 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol in various therapeutic areas. One of the key areas of interest is its role as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit certain kinases, which are crucial targets in cancer therapy. The selective inhibition of these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its enzymatic inhibition properties, 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol has also been explored for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can be mitigated by compounds that target specific inflammatory pathways. Studies have demonstrated that this compound can downregulate the expression of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol are another area of active research. Its lipophilic nature and the presence of fluorine atoms contribute to its favorable absorption, distribution, metabolism, and excretion (ADME) profile. This makes it an attractive candidate for oral administration, which is often preferred in drug development due to patient compliance and ease of use.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic behavior. These trials are crucial for understanding the compound's potential therapeutic window and identifying any potential side effects or adverse reactions.

Beyond its therapeutic applications, 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol has also been studied for its use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced potency and selectivity for specific targets.

The environmental impact of 4-Meth oxy-2-(trifluorom eth oxy)-3-(tri fluor om ethyl)pyri dine -5-m ethan ol is another important consideration. While the compound itself is not classified as hazardous or toxic, proper handling and disposal practices should be followed to ensure environmental safety. Studies on the biodegradability and ecotoxicity of this compound are ongoing to provide comprehensive data on its environmental profile.

In conclusion, 4-M eth oxy -2 -(tri fluor om eth oxy ) -3 -(tri fluor om ethyl )pyri dine -5 -meth anol (CAS No. 1804483-53-1) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities and favorable pharmacokinetic properties, make it an exciting candidate for further development and clinical evaluation.